Comprehensive Technical Guide on o-Tolyl Phosphorochloridate-d14: Chemical Properties, Synthesis, and Applications in Isotopic Labeling
Comprehensive Technical Guide on o-Tolyl Phosphorochloridate-d14: Chemical Properties, Synthesis, and Applications in Isotopic Labeling
Executive Summary
o-Tolyl phosphorochloridate-d14 (systematically known as Di-o-tolyl phosphorochloridate-d14) is a highly specialized, stable isotope-labeled intermediate. In the fields of pharmacology, forensic toxicology, and drug development, this compound serves as a critical building block for synthesizing deuterated organophosphates, most notably Tri-o-cresyl phosphate (ToCP) and its biologically active metabolite, saligenin cyclic phosphate (CBDP)[1].
By incorporating 14 deuterium atoms, this standard provides a robust mass shift (+14 Da) that is easily distinguishable from endogenous molecules or unlabelled contaminants in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) workflows[2]. This whitepaper details its physicochemical properties, synthetic methodologies, and its pivotal role in tracking organophosphate-induced delayed neuropathy (OPIDN).
Chemical and Physical Properties
o-Tolyl phosphorochloridate features an electrophilic phosphorus(V) center, making it highly reactive toward nucleophiles such as alcohols, phenols, and amines. The unlabelled parent compound (CAS: 6630-13-3) has a molecular weight of 296.03 g/mol [3]. The fully deuterated o-tolyl rings in the d14 variant increase the molecular weight to 310.7 g/mol , providing a clean isotopic envelope for mass spectrometry.
Table 1: Physicochemical Properties of o-Tolyl Phosphorochloridate-d14
| Property | Value / Description |
| Chemical Name | Di-o-tolyl phosphorochloridate-d14 |
| Unlabelled CAS Number | 6630-13-3[3] |
| Molecular Formula | C₁₄D₁₄ClO₃P |
| Molecular Weight | 310.7 g/mol |
| Appearance | Clear, colorless to pale yellow viscous liquid |
| Solubility | Soluble in aprotic solvents (Dichloromethane, Toluene, THF); Reacts violently with water |
| Reactivity Profile | Highly moisture-sensitive; acts as a potent phosphorylating agent |
| Storage Conditions | -20°C under inert atmosphere (Argon/Nitrogen) to prevent hydrolysis |
Synthesis and Isotopic Labeling Workflow
The synthesis of o-tolyl phosphorochloridate-d14 relies on the nucleophilic substitution of phosphorus oxychloride (POCl₃) with o-cresol-d7[4].
Causality of Experimental Choices:
-
Strictly Anhydrous Conditions: The P-Cl bond is highly susceptible to nucleophilic attack by water, which would yield the unreactive phosphoric acid derivative. Utilizing anhydrous solvents (e.g., dry toluene) and an argon atmosphere is non-negotiable.
-
Acid Scavenger (Pyridine): The reaction generates hydrogen chloride (HCl) gas. Without a scavenger, the highly acidic environment can lead to the degradation of the expensive deuterated starting materials. Pyridine acts as both a nucleophilic catalyst (forming a highly reactive phosphorylpyridinium intermediate) and an acid scavenger, driving the reaction forward.
-
Temperature Modulation: The reaction is initiated at 0–5°C to control the highly exothermic first substitution. It is subsequently heated to 110°C to force the sterically hindered second substitution, strictly monitoring stoichiometry to prevent the formation of the tri-substituted ToCP[4].
Synthesis workflow of o-Tolyl phosphorochloridate-d14 from POCl3 and o-cresol-d7.
Metabolic Bioactivation & Toxicological Significance
The primary application of o-tolyl phosphorochloridate-d14 is the generation of ToCP-d14 for metabolic and toxicological studies[2]. ToCP itself is a pro-toxicant; it does not directly inhibit cholinesterases. Instead, it undergoes hepatic bioactivation via Cytochrome P450 (CYP450) enzymes[5].
The ortho-methyl group is hydroxylated, followed by an intramolecular cyclization that expels one o-cresol leaving group. This cascade forms 2-(o-cresyl)-4H-1,3,2-benzodioxaphosphoran-2-one (CBDP, or saligenin cyclic phosphate)[1]. CBDP is a potent, irreversible inhibitor of butyrylcholinesterase (BChE), acetylcholinesterase (AChE), and neuropathy target esterase (NTE)[5]. The adduction of CBDP to the active-site serine of these enzymes adds a specific mass, which can be precisely quantified in vivo using the deuterated standards synthesized from o-tolyl phosphorochloridate-d14.
Metabolic bioactivation of ToCP into the potent esterase inhibitor CBDP (Saligenin Cyclic Phosphate).
Experimental Protocols
Protocol 1: Synthesis of o-Tolyl Phosphorochloridate-d14
This protocol utilizes a self-validating system to ensure the exclusion of moisture and the completion of the reaction.
-
Setup and Purging: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and an argon inlet. Purge the system with argon for 15 minutes.
-
Reagent Addition: Inject 50 mL of anhydrous toluene, followed by 10 mmol of POCl₃. Cool the flask to 0°C using an ice bath.
-
Coupling: Slowly add a mixture of o-cresol-d7 (20 mmol) and anhydrous pyridine (22 mmol) dropwise over 30 minutes via a syringe pump.
-
Self-Validation: The immediate formation of a white precipitate (pyridinium chloride) visually confirms that the nucleophilic attack is occurring and that the system is successfully scavenging the HCl byproduct.
-
-
Reflux and Monitoring: Remove the ice bath and heat the reaction to 110°C for 4 hours.
-
Self-Validation: Expose a moistened piece of universal indicator pH paper to the exhaust of the condenser (safely vented). The cessation of acidic fuming indicates the completion of the substitution steps.
-
-
Purification: Filter the pyridinium chloride salt under an argon blanket. Concentrate the filtrate under reduced pressure to yield the crude o-tolyl phosphorochloridate-d14, which can be purified via vacuum distillation.
Protocol 2: Downstream Synthesis of Deuterated ToCP
-
Coupling: Dissolve the purified o-tolyl phosphorochloridate-d14 (5 mmol) in 20 mL anhydrous dichloromethane (DCM). Add unlabelled o-cresol (5 mmol) and triethylamine (6 mmol) at 0°C.
-
Reaction: Stir at room temperature for 12 hours.
-
Quenching and Extraction: Quench the reaction with 10 mL of ice-cold saturated NaHCO₃ to neutralize any unreacted chloridate. Extract the aqueous layer three times with DCM.
-
Analysis: Dry the organic layer over anhydrous Na₂SO₄.
-
Self-Validation: Analyze the crude mixture via LC-MS. The disappearance of the m/z 310.7 peak (chloridate) and the appearance of the m/z 382.4 peak (ToCP-d14) confirms successful conversion.
-
References
-
PubChemLite - 6630-13-3 (C14H14ClO3P) . Université du Luxembourg. Available at:[Link]
-
Toxicological Profile for Phosphate Ester Flame Retardants . Agency for Toxic Substances and Disease Registry (ATSDR) / CDC. Available at: [Link]
-
Characterization of Human Cytochrome P450s Involved in the Bioactivation of Tri-ortho-cresyl Phosphate (ToCP) . ResearchGate. Available at: [Link]
- Process for the manufacture of poly(hydrocarbylene aryl phosphate)compositions (EP0613902B1). Google Patents.
Sources
- 1. atsdr.cdc.gov [atsdr.cdc.gov]
- 2. clearsynth.com [clearsynth.com]
- 3. PubChemLite - 6630-13-3 (C14H14ClO3P) [pubchemlite.lcsb.uni.lu]
- 4. EP0613902B1 - Process for the manufacture of poly(hydrocarbylene aryl phosphate)compositions - Google Patents [patents.google.com]
- 5. researchgate.net [researchgate.net]
